Cas no 2044901-81-5 (1-(1,2-thiazol-5-yl)ethan-1-amine dihydrochloride)

• Product Name: 1-(1,2-thiazol-5-yl)ethan-1-amine dihydrochloride
• CAS No: 2044901-81-5
• MF: C₅H₉ClN₂S
• MW: 164.656358480453
• MDL: MFCD30486530
• CID: 4634668
• PubChem ID: 126807686
• Update Time: 2025-10-29

1-(1,2-thiazol-5-yl)ethan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(1,2-thiazol-5-yl)ethan-1-amine dihydrochloride

• MDL： MFCD30486530
• Inchi： 1S/C5H8N2S.ClH/c1-4(6)5-2-3-7-8-5;/h2-4H,6H2,1H3;1H
• InChI Key： GUQIMQHLFJFFGL-UHFFFAOYSA-N
• SMILES： C(C1SN=CC=1)(N)C.Cl

Additional information on 1-(1,2-thiazol-5-yl)ethan-1-amine dihydrochloride

Comprehensive Overview of 1-(1,2-thiazol-5-yl)ethan-1-amine dihydrochloride (CAS No. 2044901-81-5)

1-(1,2-thiazol-5-yl)ethan-1-amine dihydrochloride (CAS No. 2044901-81-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its thiazole ring structure, is a derivative of ethylamine and is widely studied for its potential applications in drug discovery and development. The dihydrochloride salt form enhances its solubility and stability, making it a preferred choice for laboratory and industrial applications.

In recent years, the demand for heterocyclic compounds like 1-(1,2-thiazol-5-yl)ethan-1-amine dihydrochloride has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in its role as a building block for synthesizing novel therapeutic agents. The thiazole moiety, a key feature of this compound, is known for its bioactivity and is frequently incorporated into drugs targeting central nervous system (CNS) disorders, infectious diseases, and metabolic conditions.

The compound's unique structure also makes it a subject of interest in computational chemistry and molecular modeling. With the rise of artificial intelligence (AI) in drug discovery, 1-(1,2-thiazol-5-yl)ethan-1-amine dihydrochloride has been explored in virtual screening and structure-activity relationship (SAR) studies. These advancements align with the growing trend of precision medicine and personalized therapeutics, where tailored solutions are developed for individual patient needs.

Another area of focus is the compound's potential in green chemistry. As sustainability becomes a priority in the chemical industry, researchers are investigating eco-friendly synthesis routes for 1-(1,2-thiazol-5-yl)ethan-1-amine dihydrochloride. Techniques such as catalytic hydrogenation and microwave-assisted synthesis are being explored to reduce waste and energy consumption. This aligns with global initiatives like the United Nations Sustainable Development Goals (SDGs), particularly Goal 12: Responsible Consumption and Production.

From a commercial perspective, the market for 1-(1,2-thiazol-5-yl)ethan-1-amine dihydrochloride is expanding, driven by its applications in pharmaceutical intermediates and bioconjugation. Companies specializing in custom synthesis and contract research are increasingly offering this compound to support drug development projects. Its compatibility with high-throughput screening (HTS) platforms further enhances its appeal in modern drug discovery workflows.

In summary, 1-(1,2-thiazol-5-yl)ethan-1-amine dihydrochloride (CAS No. 2044901-81-5) is a promising compound with diverse applications in medicinal chemistry, computational drug design, and sustainable synthesis. Its unique properties and adaptability to cutting-edge technologies position it as a valuable asset in the ongoing quest for innovative therapeutic solutions.